Cas no 2680752-87-6 (benzyl N-1-(but-3-yn-1-yl)piperidin-3-ylcarbamate)

• Product Name: benzyl N-1-(but-3-yn-1-yl)piperidin-3-ylcarbamate
• CAS No: 2680752-87-6
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5633450
• PubChem ID: 165919059
• Update Time: 2025-05-21

benzyl N-1-(but-3-yn-1-yl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287272
• 2680752-87-6
• benzyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate
• benzyl N-1-(but-3-yn-1-yl)piperidin-3-ylcarbamate

• Inchi： 1S/C17H22N2O2/c1-2-3-11-19-12-7-10-16(13-19)18-17(20)21-14-15-8-5-4-6-9-15/h1,4-6,8-9,16H,3,7,10-14H2,(H,18,20)
• InChI Key： BIDSCLYXDYYDNN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CN(CCC#C)CCC1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-1-(but-3-yn-1-yl)piperidin-3-ylcarbamate

Introduction to Benzyl N-1-(But-3-Yn-1-Yl)Piperidin-3-Ylcarbamate (CAS No. 2680752-87-6)

Benzyl N-1-(but-3-yn-1-yl)piperidin-3-ylcarbamate, with the CAS number 2680752-87-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a butynyl group and a benzyl carbamate moiety. The benzyl group contributes to the aromaticity of the molecule, while the piperidine ring provides a rigid framework for potential bioactivity. The butynyl group introduces unsaturation, which can influence the compound's physical properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The benzyl piperidine carbamate framework has been shown to exhibit promising pharmacokinetic properties, making it a valuable candidate for further exploration in therapeutic areas such as central nervous system disorders and inflammatory diseases. Researchers have also investigated the synthesis of this compound through efficient methodologies, including microwave-assisted reactions and catalytic processes, which have significantly improved its production efficiency.

The CAS No. 2680752-87 designation underscores the importance of this compound in chemical databases and regulatory frameworks. Its structural features make it a versatile building block for constructing more complex molecules with enhanced bioavailability and selectivity. For instance, the butynyl piperidine moiety has been implicated in modulating receptor interactions, a critical aspect in drug design.

In terms of biological activity, benzyl N-1-(but-3-yne-piperidinyl)carbamate has demonstrated selectivity towards certain enzyme targets, suggesting its potential as a lead compound for developing novel therapeutics. Preclinical studies have also evaluated its safety profile, with encouraging results that support its progression to advanced stages of drug development.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring its reliability for research purposes.

In conclusion, benzyl N-[1-(butyn-piperidin)]carbamate (CAS No. 2680752) represents a compelling example of how structural diversity can be leveraged to advance chemical innovation. Its unique properties and promising biological profile position it as a key player in contemporary drug discovery efforts.